3-(4-fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(4-fluorophenyl)-N-[[1-(4-fluorophenyl)cyclopropyl]methyl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C21H19F2N3O/c1-26-19(12-18(25-26)14-2-6-16(22)7-3-14)20(27)24-13-21(10-11-21)15-4-8-17(23)9-5-15/h2-9,12H,10-11,13H2,1H3,(H,24,27)
• InChI Key: OXOHFXKATLHORU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NCC3(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C21H19F2N3O
• Molecular Weight: 367.4 g/mol
• CAS No.: 1396863-08-3

Description

3-(4-Fluorophenyl)-N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-5-carboxamide is a pyrazole-based carboxamide derivative characterized by two 4-fluorophenyl substituents and a cyclopropylmethyl linker. The compound’s structural rigidity, conferred by the cyclopropane ring, may enhance binding specificity to biological targets such as receptors or enzymes.

Comparison with Similar Compounds

Table 1: Key Structural Differences

Compound Name / ID	Pyrazole Substituents	Linker/Backbone	Biological Activity Notes	Reference
Target Compound	3-(4-Fluorophenyl), 1-methyl, 5-carboxamide	Cyclopropylmethyl	Hypothesized CNS/antimicrobial activity
5,3-AB-CHMFUPPYCA (N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide)	3-(4-Fluorophenyl), 5-carboxamide	Cyclohexylmethyl	Enhanced lipophilicity; potential CB receptor binding
1-[(2,4-Dichlorophenyl)methyl]-N-(4-fluorobenzenesulfonyl)-3-methyl-1H-pyrazole-5-carboxamide	3-methyl, 5-sulfonamide	Dichlorophenylmethyl	Antibacterial/antimycobacterial activity
3-{3-[(4-Chlorobenzyl)oxy]phenyl}-N′-[(E)-(4-fluorophenyl)methylene]-1H-pyrazole-5-carbohydrazide	Carbohydrazide moiety, 4-chlorobenzyloxy	Hydrazide linker	Unknown; potential kinase inhibition
N-[1-(4-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxamide	3,5-dimethyl pyrazole, 4-fluorobenzyl	Pyrazole-pyrazole linkage	Hypothesized metabolic stability

Pharmacological and Physicochemical Profiles

• Receptor Binding : Sulfonamide derivatives (e.g., compound from ) exhibit stronger hydrogen-bonding capacity than carboxamides, which may enhance antibacterial efficacy but reduce CNS selectivity .
• Conformational Rigidity : The cyclopropane ring in the target compound restricts rotational freedom, possibly increasing target affinity compared to flexible linkers in carbohydrazides () .